Cas no 1152583-31-7 (2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea)

• Product Name: 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea
• CAS No: 1152583-31-7
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5073169
• Update Time: 2025-07-22

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• [2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]thiourea
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylthiourea
• CWB58331
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea

• Inchi： 1S/C11H14N2O2S/c12-11(16)13-4-3-8-1-2-9-10(7-8)15-6-5-14-9/h1-2,7H,3-6H2,(H3,12,13,16)
• InChI Key： ALWBFAIIQWRRFZ-UHFFFAOYSA-N
• SMILES： S=C(N)NCCC1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 238.078
• Monoisotopic Mass: 238.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.6

Additional information on 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea

Recent Advances in the Study of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea (CAS: 1152583-31-7)

The compound 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea (CAS: 1152583-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiourea derivative, characterized by its benzodioxin moiety, has been investigated for its pharmacological properties, including its role as a modulator of specific biological pathways. Recent studies have focused on its synthesis, structural optimization, and mechanistic insights into its bioactivity, making it a promising candidate for further drug development.

One of the key areas of research has been the synthesis and structural characterization of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are critical for ensuring reproducibility in subsequent pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This finding suggests its potential as a lead compound for developing anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Further investigations have highlighted the compound's interaction with cellular targets beyond COX-2. A preprint on bioRxiv (2024) reported that 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea modulates the activity of certain G-protein-coupled receptors (GPCRs), implicating its potential in treating neurological disorders such as Parkinson's disease. The study utilized molecular docking and dynamic simulations to predict binding affinities, followed by experimental validation using cell-based assays. These findings underscore the compound's versatility and warrant further exploration of its therapeutic scope.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for improved bioavailability and metabolic stability, which are currently limiting factors in its clinical translation. Researchers are exploring prodrug strategies and formulation technologies to address these issues, with some preliminary success reported in animal models.

In conclusion, 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethylthiourea (CAS: 1152583-31-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted bioactivity, coupled with advances in synthetic methodologies, positions it as a valuable scaffold for developing novel therapeutics. Future studies should focus on overcoming pharmacokinetic limitations and expanding its therapeutic applications through targeted structural modifications.